Cas no 60722-70-5 ( )

• Product Name: &nbsp
• CAS No: 60722-70-5
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• CID: 953410
• PubChem ID: 308583
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-benzylsulfanylpyrimidin-4-amine
• 2-[(phenylmethyl)thio]4-pyrimidinamine
• 2-benzylsulfanyl-pyrimidin-4-ylamine
• AC1L7D72
• NSC210406
• SureCN6640402
• 60722-70-5
• NSC-210406
• DTXSID70308929
• SCHEMBL6640402
• CHEMBL3273654
• 2-(Benzylsulfanyl)pyrimidin-4-amine
•  

• Inchi： 1S/C11H11N3S/c12-10-6-7-13-11(14-10)15-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,13,14)
• InChI Key： JLCHIORNNYBWFD-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(N)N=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 217.06753
• Monoisotopic Mass: 217.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• PSA: 51.8
• LogP: 2.93230